Methyl (2S,4S)-4-[3-(diethylamino)phenoxy]-2-pyrrolidinecarboxylate hydrochloride

• IUPAC Name: methyl (2S,4S)-4-[3-(diethylamino)phenoxy]pyrrolidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C16H24N2O3.ClH/c1-4-18(5-2)12-7-6-8-13(9-12)21-14-10-15(17-11-14)16(19)20-3;/h6-9,14-15,17H,4-5,10-11H2,1-3H3;1H/t14-,15-;/m0./s1
• InChI Key: SCZWCXBOSCJOIJ-YYLIZZNMSA-N
• Canonical SMILES: CCN(CC)C1=CC(=CC=C1)OC2CC(NC2)C(=O)OC.Cl
• Isomeric SMILES: CCN(CC)C1=CC(=CC=C1)O[C@H]2C[C@H](NC2)C(=O)OC.Cl
• Molecular Formula: C16H25ClN2O3
• Molecular Weight: 328.83 g/mol

Description

Methyl (2S,4S)-4-[3-(diethylamino)phenoxy]-2-pyrrolidinecarboxylate hydrochloride is a useful research compound. Its molecular formula is C16H25ClN2O3 and its molecular weight is 328.83 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Annulation and Synthesis of Tetrahydropyridines : A study explored the synthesis of highly functionalized tetrahydropyridines via an expedient phosphine-catalyzed [4 + 2] annulation. This process utilizes ethyl 2-methyl-2,3-butadienoate and N-tosylimines, highlighting a method that could potentially be applied to the synthesis or modification of similar compounds like Methyl (2S,4S)-4-[3-(diethylamino)phenoxy]-2-pyrrolidinecarboxylate hydrochloride for research applications (Zhu, Lan, & Kwon, 2003).

• Catalytic Applications : Another study discussed the use of 4-(N,N-Dimethylamino)pyridine hydrochloride as a recyclable catalyst for the acylation of inert alcohols, presenting a mechanism that could be of interest for research involving the modification or synthesis of complex molecules, including those similar to the compound (Liu, Ma, Liu, & Wang, 2014).

Crystal Structure Analysis

• Hydrogen Bonding in Anticonvulsant Enaminones : Research on the crystal structures of anticonvulsant enaminones, which share structural motifs with the compound of interest, revealed insights into hydrogen bonding and molecular arrangements. Such studies are crucial for understanding the physical and chemical properties of related compounds (Kubicki, Bassyouni, & Codding, 2000).

Potential Therapeutic Applications

• Anticancer Activity of Schiff Bases : A study on Schiff bases, which are structurally related to the compound of interest, examined their synthesis, characterization, and anticancer activity. This research demonstrates how similar compounds could be investigated for therapeutic applications (Uddin et al., 2020).

Environmental and Material Science Applications

• Corrosion Inhibition : Research on Schiff bases derived from similar compounds explored their corrosion inhibitive performance on mild steel surfaces. Such studies indicate potential applications in material science and corrosion prevention (Murmu, Saha, Murmu, & Banerjee, 2019).